Cas no 33890-03-8 (4-aminobenzene-1,3-dicarboxylic acid)

4-aminobenzene-1,3-dicarboxylic acid structure
33890-03-8 structure
Product Name:4-aminobenzene-1,3-dicarboxylic acid
CAS No:33890-03-8
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD00102008
CID:1040086
PubChem ID:11355852
Update Time:2025-04-20

4-aminobenzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Aminoisophthalic acid
    • 4-aminobenzene-1,3-dicarboxylic acid
    • 4-AMINOBENZENE-1,3-DIOIC ACID
    • 4-Amino-isophthalic acid
    • 1,3-Benzenedicarboxylic acid,4-amino
    • 1-amino-2,4-dicarboxy-benzene
    • 4-amino-1,3-benzenedicarboxylic acid
    • 4-Amino-isophthalsaeure
    • 5-carboxyanthranilic acid
    • BL002650
    • DB-349167
    • 33890-03-8
    • CHEMBL3278363
    • 1,3-Benzenedicarboxylic acid, 4-amino-
    • DTXSID70463305
    • Z1198150607
    • MFCD00102008
    • 4-amino isophthalic acid
    • AS-45754
    • EN300-114699
    • AKOS002677164
    • 1,3-Benzenedicarboxylic acid,4-amino-
    • SCHEMBL265109
    • CS-0159419
    • 4-Aminoisophthalicacid
    • MDL： MFCD00102008
    • Inchi： 1S/C8H7NO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,9H2,(H,10,11)(H,12,13)
    • InChI Key： BDBLLWHZWCBDAR-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C(=O)O)C=CC=1N)=O

Computed Properties

  • Exact Mass: 181.03800
  • Monoisotopic Mass: 181.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.551
  • Melting Point: 336-337 ºC
  • PSA: 100.62000
  • LogP: 1.24640

4-aminobenzene-1,3-dicarboxylic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-aminobenzene-1,3-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A622518-100mg
4-Aminobenzene-1,3-dicarboxylic acid
 33890-03-8
100mg
 $ 110.00 2023-04-19
TRC
A622518-250mg
4-Aminobenzene-1,3-dicarboxylic acid
 33890-03-8
250mg
 $ 207.00 2023-04-19
TRC
A622518-500mg
4-Aminobenzene-1,3-dicarboxylic acid
 33890-03-8
500mg
 $ 328.00 2023-04-19
TRC
A622518-1g
4-Aminobenzene-1,3-dicarboxylic acid
 33890-03-8
1g
 $ 460.00 2023-04-19
Alichem
A019149881-5g
4-Aminoisophthalic acid
 33890-03-8 97%
5g
 $388.00 2023-09-02
abcr
AB467144-1 g
4-Aminobenzene-1,3-dioic acid, min. 95%; .
 33890-03-8
1g
 €154.60 2022-03-01
abcr
AB467144-5 g
4-Aminobenzene-1,3-dioic acid, min. 95%; .
 33890-03-8
5g
 €461.70 2022-03-01
abcr
AB467144-10 g
4-Aminobenzene-1,3-dioic acid, min. 95%; .
 33890-03-8
10g
 €843.50 2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A41690-5g
4-Aminoisophthalic acid
 33890-03-8 97%
5g
 ¥5452.0 2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A41690-1g
4-Aminoisophthalic acid
 33890-03-8 97%
1g
 ¥1412.0 2023-09-09

4-aminobenzene-1,3-dicarboxylic acid Production Method

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